Cas no 37878-67-4 (4-(morpholin-4-yl)benzene-1,3-diamine)

4-(morpholin-4-yl)benzene-1,3-diamine structure
37878-67-4 structure
Product Name:4-(morpholin-4-yl)benzene-1,3-diamine
CAS No:37878-67-4
MF:C10H15N3O
MW:193.245601892471
CID:2144132
PubChem ID:808760
Update Time:2025-04-21

4-(morpholin-4-yl)benzene-1,3-diamine Chemical and Physical Properties

Names and Identifiers

    • 4-morpholin-4-yl-benzene-1,3-diamine
    • 37878-67-4
    • HMS1680K02
    • BBL007597
    • VS-01685
    • 4-(4-Morpholinyl)-1,3-benzenediamine
    • 4-(morpholin-4-yl)benzene-1,3-diamine
    • 4-morpholinobenzene-1,3-diamine
    • CS-0313004
    • AKOS000111326
    • DB-349492
    • SCHEMBL4377045
    • 1,3-Benzenediamine, 4-(4-morpholinyl)-
    • 4-morpholin-4-ylbenzene-1,3-diamine
    • STK344186
    • 3-AMINO-4-MORPHOLINOPHENYLAMINE
    • DTXSID301289404
    • JCYCUIPSHRUWLN-UHFFFAOYSA-N
    • Inchi: 1S/C10H15N3O/c11-8-1-2-10(9(12)7-8)13-3-5-14-6-4-13/h1-2,7H,3-6,11-12H2
    • InChI Key: JCYCUIPSHRUWLN-UHFFFAOYSA-N
    • SMILES: O1CCN(C2C=CC(=CC=2N)N)CC1

Computed Properties

  • Exact Mass: 193.121512110Da
  • Monoisotopic Mass: 193.121512110Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 64.5Ų

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